1H-benzoimidazole-4-carboxylic acid dimethylamide

• Molecular Formula: C10H11N3O
• Molecular Weight: 189.21 g/mol
• IUPAC Name: N,N-dimethyl-1H-benzimidazole-4-carboxamide
• InChI: InChI=1S/C10H11N3O/c1-13(2)10(14)7-4-3-5-8-9(7)12-6-11-8/h3-6H,1-2H3,(H,11,12)
• InChI Key: PSZCKOSQZGFNHP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=C2C(=CC=C1)NC=N2

Description

1H-benzoimidazole-4-carboxylic acid dimethylamide is a useful research compound. Its molecular formula is C10H11N3O and its molecular weight is 189.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 1H-benzoimidazole-4-carboxylic acid hydrochloride (1 g, 5.04 mmol), dimethylamine (2M in THF; 3.78 mL, 7.55 mmol) and ethyldiisopropylamine (3.51 mL, 20.1 mmol) in DMF (5.0 mL) at room temperature was added O-benzotriazole-N,N,N′,N′-tetramethyl-uronium-hexafluoro-phosphate (1.95 g, 5.14 mmol) in a single portion. The mixture was stirred at room temperature overnight then concentrated in vacuo. The product was purified by SiO2 chromatography followed by trituration with Et2O providing 1H-benzoimidazole-4-carboxylic acid dimethylamide (730 mg).